Cas no 2172030-67-8 (1-(4-methylphenyl)-1H-pyrazolo3,4-cpyridin-4-amine)

• Product Name: 1-(4-methylphenyl)-1H-pyrazolo3,4-cpyridin-4-amine
• CAS No: 2172030-67-8
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 6056027
• PubChem ID: 165848332
• Update Time: 2025-06-08

1-(4-methylphenyl)-1H-pyrazolo3,4-cpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-1H-pyrazolo3,4-cpyridin-4-amine
• 2172030-67-8
• 1-(4-methylphenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine
• EN300-1647707

• Inchi： 1S/C13H12N4/c1-9-2-4-10(5-3-9)17-13-8-15-7-12(14)11(13)6-16-17/h2-8H,14H2,1H3
• InChI Key： GHPUPBHVQSTUFT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2)C2C=NC=C(C=2C=N1)N

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(4-methylphenyl)-1H-pyrazolo3,4-cpyridin-4-amine

Introduction to 1-(4-methylphenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172030-67-8)

1-(4-methylphenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine, identified by its CAS number 2172030-67-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolo[3,4-c]pyridine scaffold, which is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive molecules. The presence of both aromatic and nitrogen-containing rings in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation.

The 1-(4-methylphenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine molecule features a methyl-substituted phenyl ring at the 1-position and an amine group at the 4-position of the pyrazolo[3,4-c]pyridine core. This specific arrangement of functional groups suggests potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The compound's dual aromatic and heterocyclic nature enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The pyrazolo[3,4-c]pyridine scaffold has been extensively studied for its role in modulating various biological processes, including inflammation, pain perception, and neurotransmitter activity. The 1-(4-methylphenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine compound represents an intriguing derivative that could potentially exploit these mechanisms.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The pyrazolo[3,4-c]pyridine moiety is known to interact with ATP-binding sites in kinases, thereby inhibiting their activity. The methylphenyl substituent may further enhance binding affinity by optimizing the orientation of the molecule within the active site.

Recent studies have demonstrated that derivatives of pyrazolo[3,4-c]pyridine can exhibit potent inhibitory effects on various kinases, such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). These kinases are involved in inflammatory responses and have been targeted successfully in the treatment of autoimmune diseases and certain types of cancer. The amine group at the 4-position of 1-(4-methylphenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine provides a site for further derivatization to enhance selectivity and potency.

The pharmacokinetic properties of this compound are also worth noting. The aromatic rings contribute to favorable lipophilicity, while the nitrogen atoms enhance solubility in water. This balance makes it an attractive candidate for oral administration. Additionally, the compound's stability under physiological conditions ensures that it can be effectively delivered to target tissues without degradation.

Preclinical studies have begun to explore the potential therapeutic applications of 1-(4-methylphenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine. Initial results suggest that it may have anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, its interaction with kinase enzymes suggests potential utility in oncology research. These findings align with the broader trend toward developing small molecules that can selectively target disease-causing pathways without affecting normal cellular processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the pyrazolo[3,4-c]pyridine core efficiently. These methods not only improve scalability but also allow for easy modification of functional groups to tailor biological activity.

The development of novel pharmaceuticals is often hampered by challenges related to drug-likeness properties such as solubility, permeability across cell membranes (P-glycoprotein), and metabolic stability (ADME profile). The 1-(4-methylphenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine molecule appears to address some of these issues through its structural design. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential off-target effects.

In conclusion,1-(4-methylphenyl)-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172030-67-8) represents a promising lead compound with significant potential in drug discovery. Its unique structural features make it an attractive candidate for further investigation into modulating kinase activity and other biological pathways relevant to human health. As research continues to uncover new therapeutic targets and mechanisms,this compound could play a pivotal role in developing next-generation pharmaceuticals with improved efficacy and safety profiles.